Cas no 928-57-4 (Thiocyanic acid,2-chloroethyl ester)

• Product Name: Thiocyanic acid,2-chloroethyl ester
• CAS No: 928-57-4
• MF: C₃H₄ClNS
• MW: 121.588558197021
• CID: 806701
• PubChem ID: 70231
• Update Time: 2025-10-28

Thiocyanic acid,2-chloroethyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-chloroethyl ester
• 2-CHLOROETHYL THIOCYANATE
• 1-Chlor-2-thiocyanato-aethan
• 1-chloro-2-thiocyanato-ethane
• 2-Chlor-aethylthiocyanat
• 2-chloroethyl rhodanide
• 2-chloro-ethyl thiocyanate
• EINECS 213-177-6
• TL 335
• EN300-6477359
• 1-chloro-2-thiocyanatoethane
• FT-0691637
• Thiocyanic acid, 2-chloroethyl ester
• WLN: NCS2G
• T2X64P2YJA
• [(2-chloroethyl)sulfanyl]carbonitrile
• NSC196140
• TL-335
• NSC 196140
• BRN 1741709
• DYLSBDPBASJBDZ-UHFFFAOYSA-N
• NSC-196140
• NS00039496
• (1,2,3,4-tetrahydronaphthalen-2-yl)methylamine
• AKOS005206942
• ss-Chlorathylrhodanid
• DTXSID90239145
• SCHEMBL4781549
• 928-57-4

• Inchi： 1S/C3H4ClNS/c4-1-2-6-3-5/h1-2H2
• InChI Key： DYLSBDPBASJBDZ-UHFFFAOYSA-N
• SMILES： ClCCSC#N

Computed Properties

• Exact Mass: 120.97500
• Monoisotopic Mass: 120.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 64.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1,284 g/cm3
• Boiling Point: 198-203°C
• Flash Point: 82.4°C
• Refractive Index: 1.5140
• PSA: 49.09000
• LogP: 1.43948

Thiocyanic acid,2-chloroethyl ester Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 23/24/25-32-36/38
• Safety Instruction： S23-S26-S36/37/39-S45
• RTECS：XK8750000
• Risk Phrases：R23/24/25; R32; R36/38
• HazardClass：6.1

Additional information on Thiocyanic acid,2-chloroethyl ester

Thiocyanic Acid, 2-Chloroethyl Ester (CAS No. 928-57-4): Properties, Applications, and Industry Insights

Thiocyanic acid, 2-chloroethyl ester (CAS No. 928-57-4) is a specialized organic compound with unique chemical properties that make it valuable in various industrial and research applications. This compound, also known as 2-chloroethyl thiocyanate, belongs to the class of thiocyanate esters and has garnered attention for its versatile reactivity. In this comprehensive guide, we explore its molecular structure, synthesis methods, applications, and current market trends.

The molecular formula of thiocyanic acid, 2-chloroethyl ester is C₃H₄ClNS, with a molecular weight of 121.59 g/mol. Its structure combines a reactive chloroethyl group with a thiocyanate functional group, creating a compound that participates in diverse chemical reactions. Researchers often investigate its nucleophilic substitution reactions, which are crucial in organic synthesis pathways. Recent studies have focused on its potential as a building block for more complex molecules in pharmaceutical intermediates.

In industrial applications, 2-chloroethyl thiocyanate serves as a key intermediate in the production of various specialty chemicals. Its unique combination of functional groups makes it particularly useful in the synthesis of agrochemicals and polymer modifiers. The compound's reactivity with amines and other nucleophiles has led to its use in creating novel materials with specific properties. Current research trends, as indicated by search engine analytics, show growing interest in its potential applications in green chemistry and sustainable material development.

The synthesis of thiocyanic acid, 2-chloroethyl ester typically involves the reaction between 2-chloroethanol and thiocyanogen or its derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to characterize this compound and verify its purity. Safety considerations in handling this chemical include proper ventilation and personal protective equipment, as with many laboratory chemicals.

Market analysis reveals steady demand for CAS 928-57-4 in research institutions and specialty chemical manufacturers. The compound's price and availability fluctuate based on raw material costs and regional production capacity. Recent supply chain challenges have prompted increased interest in alternative synthesis routes and local production capabilities. Industry forums frequently discuss quality specifications, with purity levels typically ranging from 95% to 99% for different application requirements.

Environmental considerations for 2-chloroethyl thiocyanate include proper disposal methods and biodegradability studies. Regulatory compliance varies by region, with most jurisdictions requiring standard chemical handling protocols. The compound's environmental fate and transport characteristics are subjects of ongoing research, particularly in the context of green chemistry principles and sustainable chemical management.

Future prospects for thiocyanic acid, 2-chloroethyl ester include potential applications in advanced material science and biomedical research. Emerging trends in search queries indicate growing academic interest in its use as a precursor for functionalized polymers and bioactive molecules. The compound's versatility ensures its continued relevance in chemical research and industrial applications, with innovation driving new uses in cutting-edge technologies.

For researchers working with CAS 928-57-4, proper storage conditions include cool, dry environments away from incompatible substances. Technical data sheets provide essential information about physical properties such as boiling point, density, and solubility characteristics. These parameters are crucial for experimental design and process optimization in both laboratory and industrial settings.

The analytical chemistry of 2-chloroethyl thiocyanate presents interesting challenges and opportunities. Modern analytical techniques enable precise quantification and impurity profiling, which are essential for quality control in manufacturing processes. Recent publications have explored advanced detection methods and stability studies, addressing common questions from the scientific community about this compound's behavior under various conditions.

In conclusion, thiocyanic acid, 2-chloroethyl ester (CAS No. 928-57-4) remains an important compound in chemical research and industrial applications. Its unique properties continue to inspire innovation across multiple disciplines, from materials science to pharmaceutical development. As research progresses and new applications emerge, this compound will likely maintain its position as a valuable tool in the chemist's repertoire.